Cas no 1408075-91-1 (tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate)

• Product Name: tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate
• CAS No: 1408075-91-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD23106028
• CID: 3166362
• PubChem ID: 71280569
• Update Time: 2025-11-07

tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (trans-3-amino-3-methylcyclobutyl)carbamate
• tert-butyl (cis-3-amino-3-methylcyclobutyl)carbamate
• methylcyclobutyl]carbamate
• tert-Butyl (cis-3-amino-3-methylcyclobutyl)-carbamate
• cis-1-(Boc-amino)-3-methylcyclobutan-3-amine
• trans-1-(Boc-amino)-3-methylcyclobutan-3-amine
• tert-butyl N-(3-amino-3-methylcyclobutyl)carbamate
• tert-Butyl N-(3-amino-3-methyl-cyclobutyl)carbamate
• tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate
• trans-N1-Boc-3-methylcyclobutane-1,3-diamine
• SY100001
• tert-butyl(cis-3-amino-3-methylcyclobutyl)carbamate
• TERT-BUTYL N-[(1S,3R)-3-AMINO-3-METHYLCYCLOBUTYL]CARBAMATE
• SCHEMBL25127009
• SCHEMBL23562293
• TERT-BUTYL N-[(1R,3S)-3-AMINO-3-METHYLCYCLOBUTYL]CARBAMATE
• AS-73457
• SB20741
• tert-butyl N-[(1r,3s)-3-amino-3-
• CS-0048504
• AKOS025290328
• DTXSID801143910
• cis-N1-Boc-3-methylcyclobutane-1,3-diamine
• CS-0048503
• SY097986
• MFCD23106028
• PB35321
• EN300-7398398
• PB35198
• 1408075-91-1
• AKOS025290329
• Carbamic acid, N-(cis-3-amino-3-methylcyclobutyl)-, 1,1-dimethylethyl ester
• AS-34711
• SCHEMBL14755253
• tert-butyl cis-N-(3-amino-3-methyl-cyclobutyl)carbamate
• EN300-7378941
• SB20740
• tert-butyl N-[(1s,3r)-3-amino-3-
• 1408076-24-3
• Carbamic acid, N-(trans-3-amino-3-methylcyclobutyl)-, 1,1-dimethylethyl ester
• MFCD23106027
• IGC07624

• MDL： MFCD23106028
• Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-7-5-10(4,11)6-7/h7H,5-6,11H2,1-4H3,(H,12,13)
• InChI Key： IDZXBLNHGNNOSO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C)(C1)N)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.8

Additional information on tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate

Comprehensive Overview of tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate (CAS No. 1408075-91-1)

tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate, with the CAS number 1408075-91-1, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both amino and tert-butyl functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the development of protease inhibitors and other bioactive agents.

In recent years, the demand for tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate has surged due to its role in the synthesis of novel therapeutics targeting neurological disorders and inflammatory diseases. Researchers are particularly interested in its cyclobutyl ring structure, which offers unique conformational rigidity, enhancing binding affinity to biological targets. This aligns with the growing trend in fragment-based drug design (FBDD), where small, rigid fragments like this compound are used to optimize drug candidates.

The compound's CAS No. 1408075-91-1 is frequently searched in academic and industrial databases, reflecting its importance in peptide mimetics and small-molecule libraries. Its synthetic route often involves Boc-protection strategies, a staple in organic chemistry for amine group protection. This method is favored for its compatibility with diverse reaction conditions, making tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate a reliable building block for high-throughput screening (HTS) applications.

From an environmental and regulatory perspective, tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate is classified as a non-hazardous material under standard handling conditions, which simplifies its use in Good Manufacturing Practice (GMP) facilities. This attribute is critical for pharmaceutical companies aiming to streamline scale-up processes while adhering to green chemistry principles. The compound's stability under ambient conditions further enhances its appeal for long-term storage and global distribution.

Emerging applications of CAS 1408075-91-1 include its integration into covalent inhibitor platforms, where its amino-cyclobutyl moiety acts as a key pharmacophore. This trend is driven by the rise of targeted protein degradation (TPD) technologies, such as PROTACs, which require precise molecular recognition elements. Additionally, the compound's compatibility with click chemistry reactions enables rapid derivatization, a feature highly sought after in combinatorial chemistry and drug repurposing studies.

In summary, tert-butyl trans-N-(3-amino-3-methyl-cyclobutyl)carbamate (CAS 1408075-91-1) represents a cornerstone in modern synthetic chemistry, bridging the gap between academic research and industrial drug development. Its structural features and functional group diversity position it as a critical tool for addressing unmet medical needs, particularly in the era of personalized medicine and AI-driven drug discovery. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic strategies.